![molecular formula C18H21N3O2S B2418812 1-(1-(Benzo[b]thiophene-2-carbonyl)azetidin-3-yl)piperidine-4-carboxamide CAS No. 2034529-27-4](/img/structure/B2418812.png)
1-(1-(Benzo[b]thiophene-2-carbonyl)azetidin-3-yl)piperidine-4-carboxamide
Overview
Description
1-(1-(Benzo[b]thiophene-2-carbonyl)azetidin-3-yl)piperidine-4-carboxamide, also known as BTA-PIP, is a heterocyclic compound that belongs to a class of structurally complex organic compounds known as piperidine amides. It contains a benzo[b]thiophene-2-carbonyl group, which is a significant moiety in medicinal chemistry .
Molecular Structure Analysis
The molecular formula of BTA-PIP is C18H21N3O2S, and its molecular weight is 343.45. The compound contains a benzo[b]thiophene-2-carbonyl group, an azetidin-3-yl group, and a piperidine-4-carboxamide group.Scientific Research Applications
Medicinal Chemistry
Thiophene and its derivatives, including the compound you’ve mentioned, have therapeutic importance in medicinal chemistry. Researchers have explored their potential as lead molecules due to their diverse biological activities. Some notable applications include:
- Anti-inflammatory Properties : Thiophene derivatives exhibit anti-inflammatory effects, making them relevant for conditions involving inflammation .
STING Agonists
Recently, benzo[b]thiophene-2-carboxamide derivatives have been designed as potential STING (Stimulator of Interferon Genes) agonists, which could have implications in immunotherapy .
Future Directions
The future directions for research on BTA-PIP and similar compounds could involve further exploration of their therapeutic properties and potential applications in medicinal chemistry. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists .
Mechanism of Action
Target of Action
The primary target of the compound 1-(1-(Benzo[b]thiophene-2-carbonyl)azetidin-3-yl)piperidine-4-carboxamide is STING (Stimulator of Interferon Genes) . STING is an important immune-associated protein that localizes in the endoplasmic reticulum membrane . It is mainly produced in endothelial cells and immune-derived cells such as macrophages, dendritic cells (DCs), and B cells .
Mode of Action
The compound interacts with STING, triggering the IRF (Interferon Regulatory Factor) and NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathways . The proposed binding mode of the compound and STING protein includes two canonical hydrogen bonds, a π-π stacking interaction, as well as a π-cation interaction formed between the agonist and the CDN-binding domain of STING protein .
Action Environment
The action environment of the compound is within the cells, specifically in the endoplasmic reticulum where STING is localized
properties
IUPAC Name |
1-[1-(1-benzothiophene-2-carbonyl)azetidin-3-yl]piperidine-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2S/c19-17(22)12-5-7-20(8-6-12)14-10-21(11-14)18(23)16-9-13-3-1-2-4-15(13)24-16/h1-4,9,12,14H,5-8,10-11H2,(H2,19,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISJGOBRNOQRNNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C2CN(C2)C(=O)C3=CC4=CC=CC=C4S3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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